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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

improving the accuracy of heat quantity measurement using Deltasol controllers in their

experimental setups.

Frequently Asked Questions (FAQs)
Q1: What are the key components influencing the accuracy of my Deltasol heat quantity

measurement?

A1: The overall accuracy of your heat quantity measurement is determined by the precision of

three main components: the flow meter, the pair of temperature sensors, and the Deltasol
controller's internal calculator. Each component introduces a level of uncertainty that

contributes to the total measurement error.

Q2: What level of accuracy can I expect from the Pt1000 temperature sensors used with

Deltasol controllers?

A2: Deltasol controllers typically utilize Pt1000 resistance temperature detectors (RTDs). The

accuracy of these sensors depends on their classification. Class A Pt1000 sensors offer a

higher degree of precision compared to Class B sensors. The tolerances for each class are
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detailed in the table below.[1] For high-precision applications, Class A or higher-grade sensors

are recommended.[1][2][3]

Q3: How does the heat transfer fluid affect measurement accuracy?

A3: The type and concentration of the heat transfer fluid, typically a water-glycol mixture in

solar thermal systems, significantly impact the heat quantity calculation. The density and

specific heat capacity of the fluid change with temperature and glycol concentration. It is crucial

to accurately configure the antifreeze type (e.g., propylene glycol, ethylene glycol) and its

concentration percentage within the Deltasol controller settings to ensure the correct heat

quantity calculation.[3][4]

Q4: How often should the heat quantity measurement system be recalibrated?

A4: Regular recalibration is essential to maintain measurement accuracy. Ofgem guidance for

the Renewable Heat Incentive (RHI) suggests recalibration or replacement of heat meters

every 10 years.[5] However, for research and scientific applications requiring high precision,

more frequent in-situ calibration or verification is recommended to account for potential sensor

drift or changes in system conditions.[6]

Troubleshooting Guides
This section provides step-by-step guidance to diagnose and resolve common issues affecting

the accuracy of heat quantity measurement with Deltasol controllers.

Issue 1: Inaccurate or Implausible Heat Quantity
Readings
Symptoms:

The displayed heat quantity (in kWh or MWh) is significantly higher or lower than expected

based on solar irradiance and system operation.

The heat quantity values are erratic or do not correlate with the operation of the solar pump.

Troubleshooting Workflow:
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Start:
Inaccurate Heat Quantity Readings

1. Verify Controller Settings
- Heat transfer fluid type and concentration

- Flow rate (FMAX)
- Heat quantity measurement (OHQM) enabled

Settings Correct?

Correct settings in the
Deltasol menu.

No

2. Inspect Temperature Sensors
- Secure placement in immersion wells

- Good thermal contact (use of thermal paste)
- No visible damage or corrosion

Yes

Sensors OK?

Reseat sensors, apply thermal paste,
or replace damaged sensors.

No

3. Check Flow Meter
- Correct installation (straight pipe runs)

- No air bubbles in the system
- Electrical connections secure

Yes

Flow Meter OK?

Bleed air from the system, correct
installation, or check wiring.

No

4. Perform In-Situ Calibration
(See Experimental Protocol)

Yes

End:
Accurate Measurement

Click to download full resolution via product page

Troubleshooting workflow for inaccurate heat quantity readings.
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Issue 2: Temperature Readings from Sensors are
Incorrect
Symptoms:

The collector or tank temperature displayed on the Deltasol controller is unrealistic (e.g.,

reads as an error, is frozen, or does not respond to changes in solar radiation).

The temperature difference (Delta T) between the collector and the store is consistently too

high or too low, leading to incorrect pump activation.

Troubleshooting Steps:

Check Sensor Connections: Ensure that the sensor wires are securely connected to the

correct terminals on the Deltasol controller. Refer to your specific Deltasol model's manual

for the correct terminal assignments for the collector sensor (S1) and the return flow sensor

(S4) used for heat quantity measurement.[7]

Inspect Sensor Placement:

Collector Sensor (S1): Verify that the sensor is placed as close as possible to the collector

outlet and is in good thermal contact with the pipe.

Return Flow Sensor (S4): This sensor must be installed on the return pipework.

General: Both sensors should be properly insulated to prevent influence from ambient

temperatures. Ensure there are no air gaps between the sensor and the surface being

measured.[8]

Test Sensor Resistance: Disconnect the sensor from the controller and measure its

resistance using a multimeter. Compare the reading to a Pt1000 resistance-temperature

chart. A significant deviation indicates a faulty sensor.

Check for Cable Damage: Inspect the entire length of the sensor cables for any signs of

damage, such as cuts or abrasions, which could lead to short circuits or open circuits.

Data Presentation
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Table 1: Accuracy of Pt1000 Temperature Sensors

Sensor Class Tolerance at 0°C
Tolerance Formula (t =
temperature in °C)

Class A ±0.15°C ±(0.15 + 0.002|t|)°C

Class B ±0.30°C ±(0.3 + 0.005|t|)°C

Data sourced from multiple industry specifications.[1]

Experimental Protocols
Protocol for In-Situ Verification of Heat Quantity
Measurement
This protocol provides a methodology for verifying the accuracy of the heat quantity

measurement of a Deltasol system under operational conditions. This is not a formal

calibration but a verification to identify significant measurement discrepancies.

Objective: To compare the heat quantity calculated by the Deltasol controller with a reference

measurement.

Materials:

Calibrated reference temperature sensors (2x), with higher accuracy than the system's

Pt1000 sensors.

Calibrated clamp-on ultrasonic flow meter.

Data logger to record outputs from the reference sensors and flow meter.

Thermal paste.

Methodology:

Install Reference Sensors:
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Securely attach the two reference temperature sensors to the flow and return pipes, as

close as possible to the Deltasol system's S1 and S4 sensors.

Ensure excellent thermal contact by using thermal paste and insulating the sensors from

ambient air.

Install Reference Flow Meter:

Install the clamp-on ultrasonic flow meter on a straight section of pipe, following the

manufacturer's guidelines for required straight pipe lengths upstream and downstream to

ensure a stable flow profile.[7][9][10]

Data Logging:

Connect the reference temperature sensors and the clamp-on flow meter to the data

logger.

Configure the data logger to record temperature and flow rate at regular intervals (e.g.,

every 10 seconds).

System Operation and Data Collection:

Allow the solar thermal system to operate under stable, sunny conditions for a defined

period (e.g., 1-2 hours).

Simultaneously, record the heat quantity (in kWh) displayed on the Deltasol controller at

the beginning and end of the test period.

Data Analysis:

Calculate the heat quantity (Q) from the logged reference data using the following formula

for each time interval: Q = m * c * ΔT Where:

m is the mass flow rate (calculated from the volumetric flow rate measured by the

reference flow meter and the fluid density).

c is the specific heat capacity of the heat transfer fluid at the average temperature.
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ΔT is the temperature difference between the flow and return reference sensors.

Sum the heat quantity over the entire test period to get the total reference heat quantity.

Comparison and Conclusion:

Compare the total reference heat quantity with the heat quantity measured by the

Deltasol controller during the same period.

A significant discrepancy may indicate an issue with the Deltasol system's sensors, flow

meter, or internal configuration.

Logical Relationship for Accurate Heat Measurement:

Accurate Temperature
Measurement (ΔT)

Accurate Heat Quantity
Calculation (Q)

Accurate Flow Rate
Measurement (V)

Correct Fluid Properties
(Density, Specific Heat)

Proper Sensor Installation
Matched Sensor Pair
Regular Calibration

Correct Flow Meter Installation
(Straight Pipe Runs)
No Air Entrainment
Regular Calibration

Correct Configuration in
Deltasol Controller

(Fluid Type & Concentration)

Click to download full resolution via product page

Key factors for achieving accurate heat quantity measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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quantity-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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